Cas no 329080-33-3 (2-chloro-3-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}-1,4-dihydronaphthalene-1,4-dione)

• Product Name: 2-chloro-3-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}-1,4-dihydronaphthalene-1,4-dione
• CAS No: 329080-33-3
• CID: 4646258
• Update Time: 2025-05-26

2-chloro-3-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}-1,4-dihydronaphthalene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}-1,4-dihydronaphthalene-1,4-dione

Additional information on 2-chloro-3-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}-1,4-dihydronaphthalene-1,4-dione

Research Brief on 2-chloro-3-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}-1,4-dihydronaphthalene-1,4-dione (CAS: 329080-33-3)

The compound 2-chloro-3-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}-1,4-dihydronaphthalene-1,4-dione (CAS: 329080-33-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent modulator of specific signaling pathways, particularly those involving protein kinases and G-protein-coupled receptors (GPCRs). The presence of the chloro and naphthoquinone moieties, combined with the piperazine and phenylpropenyl groups, confers distinctive electronic and steric properties that enhance its binding affinity and selectivity toward target proteins. Computational docking studies suggest that this compound exhibits high binding energy to kinases such as CDK2 and EGFR, making it a promising candidate for anticancer drug development.

In vitro assays have demonstrated that 2-chloro-3-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}-1,4-dihydronaphthalene-1,4-dione exhibits significant antiproliferative activity against a panel of cancer cell lines, including MCF-7 (breast cancer) and A549 (lung adenocarcinoma). Mechanistic studies reveal that the compound induces apoptosis via the intrinsic mitochondrial pathway, characterized by caspase-3 activation and PARP cleavage. Additionally, it has been shown to inhibit angiogenesis in endothelial cell models, further supporting its potential as a multitargeted anticancer agent.

Pharmacokinetic evaluations of this compound indicate moderate bioavailability and a favorable metabolic stability profile. However, challenges remain in optimizing its solubility and reducing off-target effects. Recent structural-activity relationship (SAR) studies have explored modifications to the phenylpropenyl and piperazine moieties to enhance potency and reduce toxicity. These efforts have led to the identification of analogs with improved therapeutic indices, paving the way for preclinical development.

In conclusion, 2-chloro-3-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}-1,4-dihydronaphthalene-1,4-dione represents a promising scaffold for the development of novel anticancer agents. Future research should focus on elucidating its in vivo efficacy, potential combination therapies, and further optimization of its physicochemical properties. The compound's unique mechanism of action and multitargeted effects position it as a valuable candidate for translational research in oncology.